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Compound of Interest

Compound Name: 3,4-Dimethoxybenzyl chloride

Cat. No.: B1209049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

procedures for 3,4-Dimethoxybenzyl chloride (CAS No. 7306-46-9). The information is

compiled from various safety data sheets and chemical information sources to ensure a

thorough understanding of the risks associated with this compound and the necessary

precautions for its safe use in a laboratory setting.

Chemical Identification and Properties
3,4-Dimethoxybenzyl chloride is a substituted aromatic compound used as a research

chemical and an intermediate in organic synthesis.[1] Its fundamental properties are

summarized below.
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Property Value Source(s)

CAS Number 7306-46-9 [1][2][3]

Molecular Formula C9H11ClO2 [3]

Molecular Weight 186.64 g/mol [3]

Appearance Solid

Melting Point 50-53 °C [2]

Purity Typically ≥95%

Storage Temperature
2-8°C, sealed in a dry

environment

Hazard Identification and GHS Classification
3,4-Dimethoxybenzyl chloride is classified as a hazardous substance. The primary hazards

are associated with its corrosive nature.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Signal Word: Danger[4]

Hazard Statements:

H302: Harmful if swallowed.[5]

H314: Causes severe skin burns and eye damage.[4][6]
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Due to its corrosive and moisture-sensitive nature, strict protocols must be followed when

handling and storing 3,4-Dimethoxybenzyl chloride.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and eye contact.

Protection Type Specification Source(s)

Eye/Face Protection
Chemical safety goggles or a

face shield.
[6]

Skin Protection

Impervious gloves (e.g., nitrile

rubber), lab coat, and

appropriate protective clothing.

[6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

dust is generated, a NIOSH-

approved respirator for

particulates may be necessary.

[7]

Handling Procedures
A general protocol for handling corrosive, moisture-sensitive solids like 3,4-Dimethoxybenzyl
chloride is outlined below. Note: This is a generalized procedure and must be adapted to

specific experimental contexts and institutional safety guidelines.

Preparation:

Ensure a chemical fume hood is operational.[8][9]

Have an appropriate spill kit and emergency eyewash station/safety shower readily

accessible.[7]

Assemble all necessary glassware and reagents before handling the compound.

Don the required personal protective equipment.
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Handling:

Conduct all manipulations of the solid within the chemical fume hood to avoid inhalation of

any dust.[8]

Avoid direct contact with skin and eyes.[7]

Use appropriate, non-reactive tools for transferring the solid.

Keep the container tightly closed when not in use to prevent exposure to atmospheric

moisture.[10]

Post-Handling:

Thoroughly wash hands and any potentially exposed skin with soap and water after

handling.

Clean the work area and decontaminate any equipment used.

Dispose of contaminated waste in a designated hazardous waste container.[11]

Storage
Proper storage is crucial to maintain the integrity of the compound and prevent hazardous

situations.

Conditions: Store in a cool, dry, and well-ventilated area.[10]

Container: Keep in a tightly sealed container.[10]

Incompatibilities: Store away from strong oxidizing agents and bases.[7] The substance is

also moisture-sensitive.[11]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.eng.uwo.ca/research/afm/documents/cmatsadd.pdf
https://www.fishersci.com/store/msds?partNumber=AC305600050&productDescription=3+4+DIMETHOXYBENZOYL+CHLORI+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.labmanager.com/keep-damage-from-corrosive-liquids-in-check-20656
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.labmanager.com/keep-damage-from-corrosive-liquids-in-check-20656
https://www.labmanager.com/keep-damage-from-corrosive-liquids-in-check-20656
https://www.fishersci.com/store/msds?partNumber=AC305600050&productDescription=3+4+DIMETHOXYBENZOYL+CHLORI+5G&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Situation Procedure Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[6][7]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[6][7]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[6][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[6][11]

Spill

Evacuate the area. Wear

appropriate PPE. Sweep up

the solid material, avoiding

dust generation, and place it in

a suitable, closed container for

disposal.

[7]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[6]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the material.

Specific Hazards: Thermal decomposition can produce toxic fumes, including carbon oxides

and hydrogen chloride gas.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Experimental Protocols
Detailed experimental protocols for specific reactions or applications involving 3,4-
Dimethoxybenzyl chloride are not available in public safety documents. Researchers must

develop their own specific standard operating procedures (SOPs) based on the known hazards

of this compound and the other reagents involved in their experimental setup. The general

handling procedure provided in section 3.2 should serve as a baseline for developing such

protocols.

Visualized Safety Workflows
The following diagrams illustrate key logical relationships in the safe handling and emergency

response for 3,4-Dimethoxybenzyl chloride.
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Preparation

Handling

Post-Handling

Verify Fume Hood Operation

Locate Spill Kit & Eyewash

Don Appropriate PPE

Manipulate Solid in Hood

Avoid Skin/Eye Contact

Keep Container Sealed

Wash Hands Thoroughly

Clean Work Area

Dispose of Waste

Click to download full resolution via product page

Caption: General Handling Workflow for 3,4-Dimethoxybenzyl Chloride.
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Skin/Eye Contact Inhalation Ingestion

Exposure Event

Flush with Water (15 min) Move to Fresh Air Rinse Mouth

Remove Contaminated Clothing

Seek Immediate Medical Attention

Provide Respiratory Support Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: First Aid Emergency Response for 3,4-Dimethoxybenzyl Chloride Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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